4-Pentenyl isothiocyanate
4-Pentenyl isothiocyanate
5-Isothiocyanato-1-pentene, also known as 4-pentenyl isothiocyanate, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. 5-Isothiocyanato-1-pentene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 5-isothiocyanato-1-pentene is primarily located in the membrane (predicted from logP). 5-Isothiocyanato-1-pentene is a horseradish and mustard tasting compound that can be found in a number of food items such as cabbage, rocket salad (ssp. ), brassicas, and white cabbage. This makes 5-isothiocyanato-1-pentene a potential biomarker for the consumption of these food products.
5-isothiocyanato-1-pentene is an isothiocyanate.
5-isothiocyanato-1-pentene is an isothiocyanate.
Brand Name:
Vulcanchem
CAS No.:
18060-79-2
VCID:
VC21071180
InChI:
InChI=1S/C6H9NS/c1-2-3-4-5-7-6-8/h2H,1,3-5H2
SMILES:
C=CCCCN=C=S
Molecular Formula:
C6H9NS
Molecular Weight:
127.21 g/mol
4-Pentenyl isothiocyanate
CAS No.: 18060-79-2
Cat. No.: VC21071180
Molecular Formula: C6H9NS
Molecular Weight: 127.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-Isothiocyanato-1-pentene, also known as 4-pentenyl isothiocyanate, belongs to the class of organic compounds known as isothiocyanates. These are organic compounds containing the isothiocyanate group, an isocyanate analogue with the general formula RN=C=S. 5-Isothiocyanato-1-pentene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 5-isothiocyanato-1-pentene is primarily located in the membrane (predicted from logP). 5-Isothiocyanato-1-pentene is a horseradish and mustard tasting compound that can be found in a number of food items such as cabbage, rocket salad (ssp. ), brassicas, and white cabbage. This makes 5-isothiocyanato-1-pentene a potential biomarker for the consumption of these food products. 5-isothiocyanato-1-pentene is an isothiocyanate. |
|---|---|
| CAS No. | 18060-79-2 |
| Molecular Formula | C6H9NS |
| Molecular Weight | 127.21 g/mol |
| IUPAC Name | 5-isothiocyanatopent-1-ene |
| Standard InChI | InChI=1S/C6H9NS/c1-2-3-4-5-7-6-8/h2H,1,3-5H2 |
| Standard InChI Key | DBISBKDNOKIADM-UHFFFAOYSA-N |
| SMILES | C=CCCCN=C=S |
| Canonical SMILES | C=CCCCN=C=S |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator